(21R)-Argatroban

• CAS No.: 121785-71-5
• Product Name: (21R)-Argatroban
• Molecular Formula: C23H36N6O5S
• Molecular Weight: 508.6 g/mol
• IUPAC Name: (2R,4R)-1-[(2S)-5-(diaminomethylideneamino)-2-[[(3R)-3-methyl-1,2,3,4-tetrahydroquinolin-8-yl]sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• Standard InChI: InChI=1S/C23H36N6O5S/c1-14-8-10-29(18(12-14)22(31)32)21(30)17(6-4-9-26-23(24)25)28-35(33,34)19-7-3-5-16-11-15(2)13-27-20(16)19/h3,5,7,14-15,17-18,27-28H,4,6,8-13H2,1-2H3,(H,31,32)(H4,24,25,26)/t14-,15-,17+,18-/m1/s1
• Standard InChIKey: KXNPVXPOPUZYGB-XYVMCAHJSA-N
• Isomeric SMILES: C[C@@H]1CCN([C@H](C1)C(=O)O)C(=O)[C@H](CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NC[C@@H](C3)C
• SMILES: CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C
• Canonical SMILES: CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N)NS(=O)(=O)C2=CC=CC3=C2NCC(C3)C
• Physical Description: Solid
• Description: Argatroban, also known as acova or mpqa, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Argatroban is considered to be a practically insoluble (in water) and relatively neutral molecule. Argatroban has been detected in multiple biofluids, such as urine and blood. Within the cell, argatroban is primarily located in the membrane (predicted from logP). In humans, argatroban is involved in the argatroban action pathway.
• Solubility: 2.21e-01 g/L
• Synonyms: (2R,4R)-1-[(2S)-5-[(diaminomethylidene)amino]-2-[(3R)-3-methyl-1,2,3,4-tetrahydroquinoline-8-sulfonamido]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• PubChem Compound: 152951
• Last Modified: Nov 11 2021